Cas no 446254-57-5 (1,2,5-Tribromo-3-(2,4-dibromophenoxy)benzene)

• Product Name: 1,2,5-Tribromo-3-(2,4-dibromophenoxy)benzene
• CAS No: 446254-57-5
• Molecular Formula: C₁₂H₅OBr₅
• Molecular Weight: 564.688
• CID: 3166417
• PubChem ID: 86208527

1,2,5-Tribromo-3-(2,4-dibromophenoxy)benzene Properties

Names and Identifiers

• 2,2',3,4',5-Pentabromodiphenyl ether
• 1,2,5-Tribromo-3-(2,4-dibromophenoxy)benzene
• Q27257965
• PBDE 90
• DTXSID10879906
• Benzene, 1,2,5-tribromo-3-(2,4-dibromophenoxy)-
• 446254-57-5
• UNII-3S4NK316N3
• 3S4NK316N3

• InChIKey： BATFXMGTVIESIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H5Br5O/c13-6-1-2-10(8(15)3-6)18-11-5-7(14)4-9(16)12(11)17/h1-5H

Computed Properties

• Exact Mass: 563.62163Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 559.62573Da
• Heavy Atom Count: 18
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers